Cas no 477219-30-0 (BENZOIC ACID, 4-(1-FLUORO-1-METHYLETHYL)-)

• Product Name: BENZOIC ACID, 4-(1-FLUORO-1-METHYLETHYL)-
• CAS No: 477219-30-0
• MF: C₁₀H₁₁FO₂
• MW: 182.191546678543
• CID: 3390097
• PubChem ID: 66598981
• Update Time: 2025-04-21

BENZOIC ACID, 4-(1-FLUORO-1-METHYLETHYL)- Chemical and Physical Properties

Names and Identifiers

• BENZOIC ACID, 4-(1-FLUORO-1-METHYLETHYL)-
• 477219-30-0
• 4-(2-fluoropropan-2-yl)benzoic acid
• EN300-6504813
• SCHEMBL107327
• DB-099359

• Inchi： 1S/C10H11FO2/c1-10(2,11)8-5-3-7(4-6-8)9(12)13/h3-6H,1-2H3,(H,12,13)
• InChI Key： SFBBYHSIWRKRFP-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(C(F)(C)C)C=C1

Computed Properties

• Exact Mass: 182.07430775Da
• Monoisotopic Mass: 182.07430775Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3Ų